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Compound of Interest

Compound Name: Faranal

Cat. No.: B13419606 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Faranal is not readily available. The

following guidance is based on the chemical properties of aldehydes and safety protocols for

similar substances, such as Glutaraldehyde and Safranal. Researchers must handle Faranal
with caution and adhere to all institutional safety protocols.

Faranal, the trail pheromone of the Pharaoh's ant (Monomorium pharaonis), is an aldehyde

with the chemical formula C₁₇H₃₀O.[1] Due to its aldehyde functional group, it is prudent to

assume that Faranal may pose hazards similar to other aldehydes, including potential for skin,

eye, and respiratory irritation.[2][3][4] Safe handling practices are crucial to minimize exposure

and ensure a safe laboratory environment.

Personal Protective Equipment (PPE) for Handling
Faranal
A comprehensive PPE strategy is essential when working with Faranal. The following table

summarizes the recommended PPE for various laboratory tasks involving this compound.
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Avoid latex

gloves as they may offer poor

resistance to aldehydes.[2][5]

Always inspect gloves for tears

or punctures before use. For

tasks with a high risk of

splashing, consider double-

gloving.

Eyes

Safety glasses with side

shields or chemical splash

goggles

For routine handling of small

quantities, safety glasses with

side shields are the minimum

requirement. When transferring

solutions or if there is a splash

hazard, chemical splash

goggles should be worn.[3]

Face Face shield

A face shield, worn in

conjunction with safety glasses

or goggles, is required when

handling larger volumes or

during procedures with a

significant splash or aerosol

generation potential.[2]

Body Laboratory coat

A standard laboratory coat

should be worn and fully

buttoned to protect against

incidental contact.

Respiratory Fume hood or approved

respirator

All work with Faranal,

especially stock solutions,

should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

If a fume hood is not available
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or if there is a risk of exceeding

exposure limits, a NIOSH-

approved respirator with an

organic vapor cartridge may be

necessary.[3][6]

Experimental Protocol: Preparing a Dilute Solution
of Faranal for Bioassay
This protocol outlines the steps for safely preparing a dilute solution of Faranal for use in a

typical laboratory bioassay.

1. Pre-Experiment Setup:

Ensure a certified chemical fume hood is operational.
Gather all necessary materials: Faranal stock, solvent (e.g., hexane), volumetric flasks,
pipettes, and waste containers.
Don all required PPE as outlined in the table above (gloves, safety glasses/goggles, lab
coat).

2. Solution Preparation (in a fume hood):

Place all materials inside the fume hood.
Carefully uncap the Faranal stock container.
Using a calibrated pipette, transfer the required volume of Faranal stock into a volumetric
flask partially filled with the solvent.
Bring the solution to the final volume with the solvent.
Cap the flask and invert several times to ensure thorough mixing.

3. Post-Preparation and Storage:

Tightly seal the prepared solution and label it clearly with the chemical name, concentration,
date, and your initials.
Store the solution in a cool, well-ventilated area, away from sources of ignition, as aldehydes
can be flammable.[3][7]

4. Spill and Waste Disposal Plan:
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Spill Cleanup:
In case of a small spill inside the fume hood, absorb the liquid with an inert absorbent
material (e.g., vermiculite, sand).
Place the contaminated absorbent material into a sealed, labeled waste container.
Clean the spill area with an appropriate solvent and then soap and water.
Waste Disposal:
Dispose of all Faranal-contaminated waste, including empty containers, used pipettes, and
absorbent materials, in a designated hazardous waste container.
Follow all institutional and local regulations for chemical waste disposal.

Logical Workflow for Safe Handling and Disposal of
Faranal
The following diagram illustrates the key decision points and procedural flow for safely

managing Faranal in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of Faranal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b13419606?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Faranal
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-472985.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI4eWduMTRkaGp1MzVnNGdubzljYXB1NGl0dnV5IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMTM5OV8xMTYtMjYtN19TYWZyYW5hbC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTMxMzk5XzExNi0yNi03X1NhZnJhbmFsLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--5361cdc62d9457101b6d7e7db01e3f98fa587e1e/MetaSci_MSI31399_116-26-7_Safranal.pdf
https://ehs.utk.edu/wp-content/uploads/2017/07/GS-050-Personal-Protective-Equipment-AppE-Glove-Selection-Guide.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.ranal.pl/media/download/80d07413339adc6e07daf43409ca3e72.pdf
https://www.benchchem.com/product/b13419606#personal-protective-equipment-for-handling-faranal
https://www.benchchem.com/product/b13419606#personal-protective-equipment-for-handling-faranal
https://www.benchchem.com/product/b13419606#personal-protective-equipment-for-handling-faranal
https://www.benchchem.com/product/b13419606#personal-protective-equipment-for-handling-faranal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13419606?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13419606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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